Cas no 370589-06-3 (BENZAMIDE, 2-NITRO-N-1H-PYRAZOLO[3,4-B]PYRIDIN-4-YL-)

• Product Name: BENZAMIDE, 2-NITRO-N-1H-PYRAZOLO[3,4-B]PYRIDIN-4-YL-
• CAS No: 370589-06-3
• MF: C₅H₃BrN₂O₃
• MW: 218.992920160294
• CID: 3348158
• PubChem ID: 85147
• Update Time: 2025-04-21

BENZAMIDE, 2-NITRO-N-1H-PYRAZOLO[3,4-B]PYRIDIN-4-YL- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 2-NITRO-N-1H-PYRAZOLO[3,4-B]PYRIDIN-4-YL-
• 2-HYDROXY-3-NITRO-5-BROMOPYRIDINE
• 12X-0947
• EN300-52723
• SY019774
• BP-10198
• 5-Bromo-3-nitro-2-pyridone
• UNII-LAS8HHD2PX
• STL554381
• EINECS 239-989-0
• 3-nitro-5-bromo-2-pyridone
• 5-bromo-2-hydroxy-3-nitro-pyridine
• BBL100587
• 3-Bromo-6-hydroxy -5-nitropyridine
• AC-5156
• 239-989-0
• AKOS000266530
• 5-bromo-3-nitropyridin-2(1H)-one
• 5-Bromo-3-nitro-2(1H)-pyridinone
• CCG-202957
• AKOS034830326
• 5-Bromo-2-hydroxy-3-nitropyridine
• 370589-06-3
• NSC-170563
• LAS8HHD2PX
• 5-bromo-3-nitro-2-hydroxypyridine
• 5-bromo-3-nitro-1,2-dihydropyridin-2-one
• PB29138
• B2706
• 15862-34-7
• MFCD00023473
• 3-Bromo-6-hydroxy-5-nitropyridine
• MFCD01117227
• 5-BROMO-3-NITROPYRIDIN-2-ONE
• DB-006970
• BCP23135
• CS-W002138
• 2-Hydroxy-5-Bromo-3-Nitro Pyridine
• HY-W002138
• DTXCID9088972
• NSC170563
• NSC 170563
• NS00025160
• 2-pyridinol, 5-bromo-3-nitro-
• GS-6739
• 5-Bromo-2-hydroxy-3-nitropyridine, 98%
• 5-Bromo-3-nitro-2-pyridinol
• Z1245635796
• DTXSID30166481
• AKOS000135223
• SCHEMBL173688
• 5-bromo-3-nitro-1H-pyridin-2-one
• SCHEMBL13617483
• 5-bromo-3-nitropyridin-2-ol
• 2(1H)-Pyridinone, 5-bromo-3-nitro-
• ALBB-019922
• 5-Bromo-3-nitro-pyridin-2-ol

• Inchi： 1S/C5H3BrN2O3/c6-3-1-4(8(10)11)5(9)7-2-3/h1-2H,(H,7,9)
• InChI Key： WXRLCVUDLFFTFF-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 217.93270Da
• Monoisotopic Mass: 217.93270Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų